Cas no 135274-92-9 (S-1,3-Benzoxazol-2-yl-(thiohydroxylamine))

• Product Name: S-1,3-Benzoxazol-2-yl-(thiohydroxylamine)
• CAS No: 135274-92-9
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 2771315
• PubChem ID: 56837686
• Update Time: 2025-04-21

S-1,3-Benzoxazol-2-yl-(thiohydroxylamine) Chemical and Physical Properties

Names and Identifiers

• S-1,3-Benzoxazol-2-yl-(thiohydroxylamine)
• 135274-92-9
• SCHEMBL16237419
• DTXSID90718642

• Inchi： 1S/C7H6N2OS/c8-11-7-9-5-3-1-2-4-6(5)10-7/h1-4H,8H2
• InChI Key： HOKZBWDRPKUYHQ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)N

Computed Properties

• Exact Mass: 166.02008399g/mol
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles